Cas no 921832-65-7 (N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-ethoxybenzene-1-sulfonamide)

• Product Name: N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-ethoxybenzene-1-sulfonamide
• CAS No: 921832-65-7
• MF: C₂₀H₂₀ClN₃O₄S
• MW: 433.908502578735
• CID: 5990613
• PubChem ID: 20932425
• Update Time: 2025-07-01

N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-ethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-ethoxybenzene-1-sulfonamide
• Benzenesulfonamide, N-[2-[3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-4-ethoxy-
• F2237-0263
• N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-4-ethoxybenzenesulfonamide
• AKOS001970157
• 921832-65-7
• N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-ethoxybenzene-1-sulfonamide
• N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-ethoxybenzenesulfonamide

• Inchi： 1S/C20H20ClN3O4S/c1-2-28-17-7-9-18(10-8-17)29(26,27)22-13-14-24-20(25)12-11-19(23-24)15-3-5-16(21)6-4-15/h3-12,22H,2,13-14H2,1H3
• InChI Key： VLSKSRLYYIVMPR-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2N=C(C3=CC=C(Cl)C=C3)C=CC2=O)(=O)=O)=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 433.0863050g/mol
• Monoisotopic Mass: 433.0863050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 600.6±65.0 °C(Predicted)
• pka: 11.01±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-ethoxybenzene-1-sulfonamide

N-{2-[3-(4-Chlorophenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}-4-Ethoxybenzenesulfonamide: A Comprehensive Overview

The compound with CAS No. 921832-65-7, known as N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-ethoxybenzenesulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a sulfonamide group, a pyridazine ring, and a chlorophenyl moiety. These structural features contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its structure suggests that it may exhibit activity as a kinase inhibitor, which is a critical target in the treatment of various diseases, including cancer and inflammatory disorders. The presence of the sulfonamide group is particularly significant, as it is known to enhance bioavailability and improve the pharmacokinetic profile of drugs.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the pyridazine ring through cyclization reactions and the subsequent functionalization with the sulfonamide group. Researchers have employed advanced techniques such as molecular modeling and computational chemistry to optimize the synthesis pathway and improve yield.

In terms of applications, this compound has shown promise in preclinical studies for its ability to modulate cellular signaling pathways. For instance, it has demonstrated inhibitory effects on specific protein kinases, which are often overexpressed in cancer cells. This makes it a potential candidate for targeted therapies aimed at reducing tumor growth and metastasis.

Moreover, the compound's structural versatility allows for further modifications to enhance its efficacy and reduce off-target effects. Scientists are exploring strategies such as substituent optimization and stereochemical modifications to improve its pharmacodynamic properties. These efforts are supported by cutting-edge technologies like mass spectrometry and NMR spectroscopy, which provide detailed insights into the compound's molecular interactions.

In conclusion, N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-ethoxybenzenesulfonamide represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool in the development of innovative therapeutic agents. As research continues to unfold, this compound holds great potential for addressing unmet medical needs and improving patient outcomes.